Cas no 2416236-28-5 (2-(cyclopropylmethyl)pyrrolidine hydrochloride)

• Product Name: 2-(cyclopropylmethyl)pyrrolidine hydrochloride
• CAS No: 2416236-28-5
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• MDL: MFCD32667291
• CID: 5674730
• PubChem ID: 146154010
• Update Time: 2025-05-20

2-(cyclopropylmethyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2416236-28-5
• EN300-26677797
• 2-(cyclopropylmethyl)pyrrolidine hydrochloride
• Z4444399744
• 2-(Cyclopropylmethyl)pyrrolidine;hydrochloride

• MDL： MFCD32667291
• Inchi： 1S/C8H15N.ClH/c1-2-8(9-5-1)6-7-3-4-7;/h7-9H,1-6H2;1H
• InChI Key： OYKUXFAWYHLNBX-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC1CC1CC1

Computed Properties

• Exact Mass: 161.0971272g/mol
• Monoisotopic Mass: 161.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 96.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 2-(cyclopropylmethyl)pyrrolidine hydrochloride

2-(Cyclopropylmethyl)pyrrolidine Hydrochloride: A Comprehensive Overview

2-(Cyclopropylmethyl)pyrrolidine hydrochloride, a compound with the CAS number 2416236-28-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrrolidine ring with a cyclopropylmethyl substituent, and its potential applications in drug development. In this article, we will delve into the properties, synthesis, and recent advancements associated with this compound, providing a detailed and up-to-date analysis.

The molecular structure of 2-(cyclopropylmethyl)pyrrolidine hydrochloride is characterized by a five-membered pyrrolidine ring, which is a saturated cyclic amine. Attached to the second carbon of this ring is a cyclopropylmethyl group, which introduces an element of strain due to the cyclopropane ring. This structural feature not only enhances the compound's stability but also contributes to its unique reactivity. The hydrochloride salt form of this compound is particularly relevant in pharmaceutical applications, as it ensures optimal solubility and bioavailability.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in medicinal chemistry. The cyclopropane ring is known for its ability to induce conformational rigidity, which can be advantageous in drug design by improving selectivity and potency. In the case of 2-(cyclopropylmethyl)pyrrolidine hydrochloride, this feature has been leveraged to explore its potential as a building block for more complex molecules with therapeutic applications.

One of the most promising areas of research involving this compound is its role in the development of neuroprotective agents. Preclinical studies have demonstrated that derivatives of 2-(cyclopropylmethyl)pyrrolidine hydrochloride exhibit neuroprotective properties, potentially offering new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the importance of further investigation into the biological mechanisms underlying these effects.

In addition to its pharmacological applications, 2-(cyclopropylmethyl)pyrrolidine hydrochloride has also been explored in synthetic chemistry as a versatile intermediate. Its ability to undergo various transformations, including alkylation and cyclization reactions, makes it an invaluable tool for constructing complex molecular frameworks. Researchers have utilized this compound to synthesize bioactive molecules with potential anti-cancer and anti-inflammatory properties.

The synthesis of 2-(cyclopropylmethyl)pyrrolidine hydrochloride typically involves multi-step processes that combine principles from organic synthesis and catalysis. One common approach involves the alkylation of pyrrolidine with a cyclopropylmethyl halide, followed by acid-mediated protonation to yield the hydrochloride salt. Optimization of reaction conditions, such as temperature and catalyst selection, has been shown to significantly influence both yield and product quality.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of 2-(cyclopropylmethyl)pyrrolidine hydrochloride. These methods provide critical insights into the compound's stereochemistry and dynamic behavior at the molecular level, which are essential for understanding its pharmacokinetics and pharmacodynamics.

Looking ahead, ongoing research into 2-(cyclopropylmethyl)pyrrolidine hydrochloride is expected to uncover new applications and improve our understanding of its molecular interactions. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this compound into clinical settings.

In conclusion, 2-(Cyclopropylmethyl)pyrrolidine hydrochloride (CAS No: 2416236-28-5) stands out as a significant molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and medicinal chemistry, positions it as a key player in future drug discovery efforts.